N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C18H20F3N3OS/c19-18(20,21)16-12-15(13-6-7-13)24(23-16)10-9-22-17(25)8-11-26-14-4-2-1-3-5-14/h1-5,12-13H,6-11H2,(H,22,25)
• InChI Key: DZWKBXKDUPVLMB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)CCSC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C18H20F3N3OS
• Molecular Weight: 383.4 g/mol
• CAS No.: 1797226-23-3

Description

N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C18H20F3N3OS and its molecular weight is 383.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

A study highlighted the synthesis and characterization of celecoxib derivatives, including compounds similar in structure to the specified chemical, showing potential anti-inflammatory and analgesic activities. These compounds did not cause significant tissue damage in liver, kidney, colon, and brain compared to controls, suggesting their potential for therapeutic applications (Ş. Küçükgüzel et al., 2013).

Anticancer Activity

Several studies have focused on the anticancer potential of related compounds. For instance, the synthesis and anticancer activity evaluation of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole have been explored, indicating the potential utility of these compounds in cancer treatment (N. Metwally, F. M. Abdelrazek, S. Eldaly, 2016). Additionally, pyrazole derivatives have been designed and synthesized for their topoisomerase IIα inhibitory activity and in vitro cytotoxicity against various cancerous cell lines, showing significant potential as anticancer agents (Raquib Alam et al., 2016).

Antimicrobial Activity

Research on the synthesis of novel bioactive thiazolyl-pyrazoline derivatives via a three-component reaction has shown that some of these compounds exhibit promising antimicrobial activities, highlighting their potential application in combating bacterial and fungal infections (Bahman Sharifzadeh et al., 2013).

Antiviral Activities

Investigations into the synthesis, characterization, and antiviral activities of Pyridopyrazolotriazines have indicated that certain derivatives could serve as effective agents against viral infections, including the herpes simplex virus and hepatitis A virus, providing a basis for the development of new antiviral drugs (F. Attaby et al., 2007).